N-acetylneuramin-lactose

• CAS No.: 35890-39-2
• Product Name: N-acetylneuramin-lactose
• Molecular Formula: C23H39NO19
• Molecular Weight: 633.6 g/mol
• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C23H39NO19/c1-7(28)24-13-8(29)2-23(22(38)39,43-20(13)15(34)10(31)4-26)40-6-12-16(35)17(36)18(37)21(41-12)42-19(11(32)5-27)14(33)9(30)3-25/h3,8-21,26-27,29-37H,2,4-6H2,1H3,(H,24,28)(H,38,39)/t8-,9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,23+/m0/s1
• Standard InChIKey: VMWYCXKMRSTDSP-REKZVMABSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC[C@@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O)O)O)O
• SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O
• Physical Description: Solid
• Description: 6'-Sialyllactose belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. 6'-Sialyllactose is soluble (in water) and a moderately acidic compound (based on its pKa). 6'-Sialyllactose has been primarily detected in breast milk. Within the cell, 6'-sialyllactose is primarily located in the cytoplasm.
• Synonyms: SIALYLLACTOSE;N-ACETYLNEURAMIN-LACTOSE;N-ACETYLNEURAMINYL[2->3]- AND [2->6]-BETA-D-GALAC-TOPYRANOSYL[1->4]-D-GLUCOPYRANOSE;NEU5AC-ALPHA2-6GAL-BETA1-4GLC;NEURAMIN-LACTOSE;6/'-SL;6/'-SIALYLLACTOSE;D-Glucose, O-(N-acetyl-.alpha.-neuraminosyl)-(2?6)-O-.b
• Reference: 1: Sturman JA, Lin YY, Higuchi T, Fellman JH. N-acetylneuramin lactose sulfate: a; newly identified nutrient in milk. Pediatr Res. 1985 Feb;19(2):216-9. PubMed; PMID: 3982882.; ; ; 2: Straus DC, Jolley WL, Purdy CW. Characterization of neuraminidases produced by; various serotypes of Pasteurella haemolytica. Infect Immun. 1993; Nov;61(11):4669-74. PubMed PMID: 8406865; PubMed Central PMCID: PMC281219.; ; ; 3: Guo X, Meyerhoff ME. Synthesis of N-acetylneuraminyl-alpha; 2,3(6)lactose-malate dehydrogenase conjugate for detecting sialic acid terminal; groups on glycoproteins via homogeneous lectin-based enzyme-linked binding assay.; Appl Biochem Biotechnol. 1997 Oct-Nov;68(1-2):41-56. PubMed PMID: 9373929.; ; ; 4: Ekman B, Wahlberg J, Landberg E. Urine oligosaccharide pattern in patients; with hyperprolactinaemia. Glycoconj J. 2015 Nov;32(8):635-41. doi:; 10.1007/s10719-015-9610-x. Epub 2015 Aug 15. PubMed PMID: 26275984.; ; ; 5: Wright CS. 2.2 A resolution structure analysis of two refined; N-acetylneuraminyl-lactose--wheat germ agglutinin isolectin complexes. J Mol; Biol. 1990 Oct 20;215(4):635-51. PubMed PMID: 2231724.
• PubChem Compound: 643987
• Last Modified: Nov 11 2021